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Compound of Interest

Compound Name: Isopropenyl chloroformate

Cat. No.: B110588 Get Quote

Isopropenyl Chloroformate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Isopropenyl chloroformate is a chemical compound of interest in organic synthesis. This

document provides a concise summary of its core chemical properties.

Core Chemical Data
The fundamental molecular characteristics of isopropenyl chloroformate are summarized

below.

Property Value Source

Molecular Formula C4H5ClO2 [1]

Molecular Weight 120.53 g/mol [1][2]

IUPAC Name
prop-1-en-2-yl

carbonochloridate
[1]

CAS Number 57933-83-2 [1][2]
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Experimental Protocols
Detailed experimental protocols involving isopropenyl chloroformate are not readily available

in the public domain. One source mentions its use as a reagent for the formation of ureas in a

patent, providing a brief procedural excerpt: "To a solution of the SM (334 mg, 0.830 mmol) in

EtOAc (10 mL) was added sat aq NaHCO3 (10 mL), followed by isopropenyl chloroformate
(0.100 mL, 0.913 mmol)"[2]. However, a comprehensive, step-by-step experimental

methodology is not described.

Signaling Pathways and Logical Relationships
Currently, there is no available information detailing specific signaling pathways or complex

logical relationships involving isopropenyl chloroformate that would necessitate a visual

diagram. The compound is primarily documented as a reagent in chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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